Cas no 1269291-19-1 (3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine)
3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a tert-butyl-substituted pyrazole moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances steric hindrance, potentially improving selectivity in ligand-receptor interactions. Its dual heterocyclic framework offers versatility as a building block for synthesizing complex molecules, particularly in drug discovery for kinase inhibitors or other biologically active compounds. The compound's stability and well-defined reactivity profile facilitate controlled functionalization, supporting its use in medicinal chemistry and material science applications. Its high purity and consistent performance make it a reliable intermediate for specialized synthetic pathways.
1269291-19-1 structure
Product Name:3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine
CAS No:1269291-19-1
MF:C12H15N3
MW:201.267602205276
CID:1089364
PubChem ID:71711101
Update Time:2025-06-06
3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine
- 3-(2-tert-butylpyrazol-3-yl)pyridine
- AKOS022172641
- DTXSID80856784
- 1269291-19-1
- Pyridine, 3-[1-(1,1-dimethylethyl)-1H-pyrazol-5-yl]-
- 3-(1-tert-Butyl-1H-pyrazol-5-yl)pyridine
-
- Inchi: 1S/C12H15N3/c1-12(2,3)15-11(6-8-14-15)10-5-4-7-13-9-10/h4-9H,1-3H3
- InChI Key: ONGVLRUKKDSFMO-UHFFFAOYSA-N
- SMILES: N1(C(C2C=NC=CC=2)=CC=N1)C(C)(C)C
Computed Properties
- Exact Mass: 201.126597491g/mol
- Monoisotopic Mass: 201.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.7Ų
3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172660-1g |
3-(1-(tert-butyl)-1H-pyrazol-5-yl)pyridine |
1269291-19-1 | 95% | 1g |
$536 | 2024-08-02 | |
| Chemenu | CM172660-1g |
3-(1-(tert-butyl)-1H-pyrazol-5-yl)pyridine |
1269291-19-1 | 95% | 1g |
$549 | 2021-08-05 | |
| Alichem | A029188229-1g |
3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine |
1269291-19-1 | 95% | 1g |
469.26 USD | 2021-06-01 | |
| Ambeed | A642008-1g |
3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine |
1269291-19-1 | 95+% | 1g |
$483.0 | 2024-04-25 |
3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
1269291-19-1 (3-(1-(tert-Butyl)-1H-pyrazol-5-yl)pyridine) Related Products
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